1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine

• IUPAC Name: 1-[4-(4-chlorophenyl)piperazin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C19H21ClN2O/c20-17-7-9-18(10-8-17)21-12-14-22(15-13-21)19(23)11-6-16-4-2-1-3-5-16/h1-5,7-10H,6,11-15H2
• InChI Key: KLTAUWKWTAIYDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine, also known as CPP, is a synthetic compound that belongs to the family of piperazine derivatives. CPP has been widely used in scientific research as a tool to study the central nervous system and its functions.

Mechanism of Action

1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine acts as a partial agonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and other behaviors. By binding to the 5-HT1A receptor, this compound can modulate the activity of this receptor and affect the levels of serotonin in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can increase the release of serotonin in the brain, which can lead to changes in mood and behavior. This compound has also been shown to increase the activity of certain brain regions, including the prefrontal cortex and the amygdala, which are involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine in lab experiments is its ability to selectively target the 5-HT1A receptor. This allows researchers to study the effects of drugs on this receptor and its associated pathways. However, there are also some limitations to using this compound in lab experiments. For example, this compound has a relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are many potential future directions for research on 1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine. One area of interest is the development of new drugs that target the 5-HT1A receptor and its associated pathways. Another area of interest is the use of this compound in the study of mood disorders, such as depression and anxiety. Finally, there is also potential for the use of this compound in the development of new treatments for these disorders.

Synthesis Methods

1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine can be synthesized through a multistep process that involves the reaction of 1-(4-chlorophenyl)piperazine with 3-phenylpropanoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

1-(4-chlorophenyl)-4-(3-phenylpropanoyl)piperazine has been widely used in scientific research to study the central nervous system and its functions. It has been used as a tool to investigate the role of serotonin receptors in the regulation of mood, anxiety, and other behaviors. This compound has also been used to study the effects of drugs on the central nervous system, including the development of tolerance and dependence.